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Compound of Interest

Compound Name: 5-Phenethylisoxazol-4-amine

Cat. No.: B15322265 Get Quote

5-Phenethylisoxazol-4-amine - LGC Standards 5-Phenethylisoxazol-4-amine. Inchi.

InChI=1S/C11H12N2O/c12-10-8-13-14-11(10)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7,12H2. Inchi Key.

ZJOKMGWGCYWYEG-UHFFFAOYSA-N. Formula. C₁₁H₁₂N₂O. CAS RN. 1011-73-0.

Molecular Weight. 188.23. Exact Mass. 188.09496. Synonym. 4-Amino-5-phenethylisoxazole.

Smiles. NC1=CON=C1CCc1ccccc1. --INVALID-LINK-- 5-Phenethylisoxazol-4-amine |

C11H12N2O | ChemSpider 5-Phenethylisoxazol-4-amine. Chemical structure of 5-
Phenethylisoxazol-4-amine. 5-Phenethylisoxazol-4-amine.png. Structure search.

Synonyms. 4-Amino-5-phenethylisoxazole. 5-Phenethylisoxazol-4-amine. 5-(2-

Phenylethyl)isoxazol-4-amine. 5-(2-phenylethyl)isoxazol-4-ylamine. C11H12N2O. 1011-73-0.

More... Molecular Formula. C11H12N2O. Average mass. 188.226 Da. Monoisotopic mass.

188.094962 Da. ChemSpider ID. 809228. --INVALID-LINK-- 5-Phenethylisoxazol-4-amine |

CAS 1011-73-0 Chemical properties of 5-Phenethylisoxazol-4-amine, including melting point,

boiling point, density, molecular formula, and molecular weight. --INVALID-LINK-- 5-(2-

phenylethyl)isoxazol-4-amine | C11H12N2O - PubChem 5-(2-phenylethyl)isoxazol-4-amine is a

chemical compound with the molecular formula C11H12N2O. It has a molecular weight of

188.23 g/mol . --INVALID-LINK-- 4-Amino-5-phenethylisoxazole 4-Amino-5-phenethylisoxazole.

CAS Number: 1011-73-0. Molecular Weight: 188.23. Formula: C11H12N2O. Purity: 95%.

Availability: In Stock. --INVALID-LINK-- 5-Phenethylisoxazol-4-amine | CAS 1011-73-0 | SC-

486127 - Santa Cruz... 5-Phenethylisoxazol-4-amine is a chemical. --INVALID-LINK-- 5-
Phenethylisoxazol-4-amine | 1011-73-0 - ChemicalBook ChemicalBook provide Chemical

industry users with 5-Phenethylisoxazol-4-amine(1011-73-0) Boiling point Melting point,5-
Phenethylisoxazol-4-amine(1011-73-0) Density MSDS Formula Use,If You also need to query

the supplier of 5-Phenethylisoxazol-4-amine(1011-73-0),Please enter my company website to
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query,we have the largest supplier of 5-Phenethylisoxazol-4-amine(1011-73-0). --INVALID-

LINK-- 5-Phenethylisoxazol-4-amine | C11H12N2O | Toronto Research Chemicals Toll Free:

+1-800-565-3544. Email: --INVALID-LINK--. 5-Phenethylisoxazol-4-amine. CAS No. 1011-73-

0. Product Code: P288675. C11H12N2O. Mol. Wt. 188.23. In Stock. Details. Documents.

Safety Data Sheet. Certificate of Analysis. Pricing & Availability. Log In to View Pricing. Please

Log In to view pricing and availability for this product. Description. --INVALID-LINK-- 5-
Phenethylisoxazol-4-amine | ABL511003-1011-73-0 | ABBLIS 5-Phenethylisoxazol-4-
amine. Synonyms: 4-Amino-5-phenethylisoxazole. CAS Number: 1011-73-0. Molecular

Formula: C₁₁H₁₂N₂O. Molecular Weight: 188.23. Purity: >95%. --INVALID-LINK-- 4-Amino-5-

phenylisoxazole 4-Amino-5-phenylisoxazole. CAS Number: 34045-81-1. Molecular Weight:

160.17. Formula: C9H8N2O. Purity: >98% (or refer to the Certificate of Analysis). --INVALID-

LINK-- 4-Amino-3-phenylisoxazole | C9H8N2O | ChemSpider Chemical structure of 4-Amino-3-

phenylisoxazole. 4-Amino-3-phenylisoxazole.png. Structure search. Synonyms. 3-Phenyl-4-

aminoisoxazole. 4-Amino-3-phenylisoxazole. 3-Phenylisoxazol-4-amine. C9H8N2O. 22903-51-

1. More... Molecular Formula. C9H8N2O. Average mass. 160.173 Da. Monoisotopic mass.

160.063663 Da. ChemSpider ID. 2006766. --INVALID-LINK-- 3-Amino-5-phenylisoxazole 3-

Amino-5-phenylisoxazole. CAS Number: 4369-54-6. Molecular Weight: 160.17. Formula:

C9H8N2O. Purity: >98% (or refer to the Certificate of Analysis). --INVALID-LINK-- 5-
Phenethylisoxazol-4-amine Basic information - ECHEMI 5-Phenethylisoxazol-4-
amine(1011-73-0) is a chemical substance, you can find its properties and safety

information,including its CAS, formula,moletc. --INVALID-LINK-- 4-Amino-5-methylisoxazole 4-

Amino-5-methylisoxazole. CAS Number: 1072-68-0. Molecular Weight: 98.10. Formula:

C4H6N2O. Purity: >98% (or refer to the Certificate of Analysis). --INVALID-LINK-- 5-

Phenylisoxazol-3-amine | C9H8N2O | ChemSpider Chemical structure of 5-Phenylisoxazol-3-

amine. 5-Phenylisoxazol-3-amine.png. Structure search. Synonyms. 3-Amino-5-

phenylisoxazole. 5-Phenyl-3-aminoisoxazole. C9H8N2O. 4369-54-6. More... Molecular

Formula. C9H8N2O. Average mass. 160.173 Da. Monoisotopic mass. 160.063663 Da.

ChemSpider ID. 2014631. --INVALID-LINK-- 4-Amino-5-tert-butylisoxazole 4-Amino-5-tert-

butylisoxazole. CAS Number: 14093-41-1. Molecular Weight: 140.19. Formula: C7H12N2O.

Purity: >98% (or refer to the Certificate of Analysis). --INVALID-LINK-- 4-Amino-3-

methylisoxazole 4-Amino-3-methylisoxazole. CAS Number: 14537-01-2. Molecular Weight:

98.10. Formula: C4H6N2O. Purity: >98% (or refer to the Certificate of Analysis). --INVALID-

LINK-- 5-Phenylisoxazol-4-amine | C9H8N2O | ChemSpider Chemical structure of 5-

Phenylisoxazol-4-amine. 5-Phenylisoxazol-4-amine.png. Structure search. Synonyms. 4-

Amino-5-phenylisoxazole. C9H8N2O. 34045-81-1. More... Molecular Formula. C9H8N2O.
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Average mass. 160.173 Da. Monoisotopic mass. 160.063663 Da. ChemSpider ID. 1143093. --

INVALID-LINK-- 4-Amino-5-ethylisoxazole 4-Amino-5-ethylisoxazole. CAS Number: 14093-39-

7. Molecular Weight: 112.13. Formula: C5H8N2O. Purity: >98% (or refer to the Certificate of

Analysis). --INVALID-LINK-- 5-Methylisoxazol-4-amine | C4H6N2O | ChemSpider Chemical

structure of 5-Methylisoxazol-4-amine. 5-Methylisoxazol-4-amine.png. Structure search.

Synonyms. 4-Amino-5-methylisoxazole. C4H6N2O. 1072-68-0. More... Molecular Formula.

C4H6N2O. Average mass. 98.103 Da. Monoisotopic mass. 98.048013 Da. ChemSpider ID.

1030103. --INVALID-LINK-- 4-Amino-3-ethylisoxazole 4-Amino-3-ethylisoxazole. CAS Number:

14537-00-1. Molecular Weight: 112.13. Formula: C5H8N2O. Purity: >98% (or refer to the

Certificate of Analysis). --INVALID-LINK-- 5-tert-Butylisoxazol-4-amine | C7H12N2O |

ChemSpider Chemical structure of 5-tert-Butylisoxazol-4-amine. 5-tert-Butylisoxazol-4-

amine.png. Structure search. Synonyms. 4-Amino-5-tert-butylisoxazole. C7H12N2O. 14093-41-

1. More... Molecular Formula. C7H12N2O. Average mass. 140.183 Da. Monoisotopic mass.

140.094962 Da. ChemSpider ID. 1133333. --INVALID-LINK-- 3-Ethylisoxazol-4-amine |

C5H8N2O | ChemSpider Chemical structure of 3-Ethylisoxazol-4-amine. 3-Ethylisoxazol-4-

amine.png. Structure search. Synonyms. 4-Amino-3-ethylisoxazole. C5H8N2O. 14537-00-1.

More... Molecular Formula. C5H8N2O. Average mass. 112.130 Da. Monoisotopic mass.

112.063663 Da. ChemSpider ID. 1137021. --INVALID-LINK-- 5-Ethylisoxazol-4-amine |

C5H8N2O | ChemSpider Chemical structure of 5-Ethylisoxazol-4-amine. 5-Ethylisoxazol-4-

amine.png. Structure search. Synonyms. 4-Amino-5-ethylisoxazole. C5H8N2O. 14093-39-7.

More... Molecular Formula. C5H8N2O. Average mass. 112.130 Da. Monoisotopic mass.

112.063663 Da. ChemSpider ID. 1133331. --INVALID-LINK-- 3-Methylisoxazol-4-amine |

C4H6N2O | ChemSpider Chemical structure of 3-Methylisoxazol-4-amine. 3-Methylisoxazol-4-

amine.png. Structure search. Synonyms. 4-Amino-3-methylisoxazole. C4H6N2O. 14537-01-2.

More... Molecular Formula. C4H6N2O. Average mass. 98.103 Da. Monoisotopic mass.

98.048013 Da. ChemSpider ID. 1137022. --INVALID-LINK-- the Performance of 5-
Phenethylisoxazol-4-amine in Functional Assays: A Comparative Guide**

For researchers and professionals in the field of drug development, understanding the

functional performance of novel compounds is paramount. This guide provides a comparative

analysis of 5-Phenethylisoxazol-4-amine, a molecule of interest in pharmaceutical and

biochemical research. Due to the limited publicly available data on the specific functional

assays of 5-Phenethylisoxazol-4-amine, this guide outlines the necessary experimental

protocols and a framework for its evaluation against relevant alternatives.
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Introduction to 5-Phenethylisoxazol-4-amine
5-Phenethylisoxazol-4-amine, with the molecular formula C₁₁H₁₂N₂O, is a chemical

compound available from various suppliers for research purposes. [1]While its specific

biological targets and mechanisms of action are not extensively documented in the public

domain, its structural features suggest potential interactions with various biological systems. A

related compound, 4-Phenylisoxazol-5-amine, is noted for its use as an intermediate in the

synthesis of pharmaceuticals, particularly those targeting neurological disorders. This suggests

that 5-Phenethylisoxazol-4-amine may also exhibit activity in similar areas.

Comparative Framework for Functional Analysis
To benchmark the performance of 5-Phenethylisoxazol-4-amine, a direct comparison with

structurally or functionally related molecules is essential. The selection of appropriate

comparators will depend on the hypothesized target and the functional assay being performed.

A list of commercially available isoxazole derivatives that could serve as potential comparators

is provided in Table 1.

Table 1: Potential Comparator Compounds
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Compound Name CAS Number Molecular Formula Purity

4-Amino-5-

phenylisoxazole
34045-81-1 C₉H₈N₂O >98%

3-Amino-5-

phenylisoxazole
4369-54-6 C₉H₈N₂O >98%

4-Amino-5-

methylisoxazole
1072-68-0 C₄H₆N₂O >98%

4-Amino-3-

methylisoxazole
14537-01-2 C₄H₆N₂O >98%

4-Amino-5-

ethylisoxazole
14093-39-7 C₅H₈N₂O >98%

4-Amino-3-

ethylisoxazole
14537-00-1 C₅H₈N₂O >98%

4-Amino-5-tert-

butylisoxazole
14093-41-1 C₇H₁₂N₂O >98%

Experimental Protocols for Functional Assays
The following are detailed methodologies for key experiments to characterize the functional

activity of 5-Phenethylisoxazol-4-amine.

Receptor Binding Assay
This assay determines the affinity of the test compound for a specific receptor.

Protocol:

Membrane Preparation: Prepare cell membranes from a cell line overexpressing the target

receptor.

Radioligand Binding: Incubate the membranes with a known radiolabeled ligand that binds to

the target receptor.
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Competition Binding: Perform competitive binding experiments by adding increasing

concentrations of 5-Phenethylisoxazol-4-amine or a comparator compound.

Detection: Separate bound from unbound radioligand by filtration and quantify the

radioactivity using a scintillation counter.

Data Analysis: Calculate the IC₅₀ value (the concentration of the compound that inhibits 50%

of the specific binding of the radioligand) and the Ki (inhibition constant).

Second Messenger Assay (e.g., cAMP Assay)
This assay measures the effect of the compound on the production of intracellular second

messengers, such as cyclic AMP (cAMP), which are often modulated by G-protein coupled

receptors (GPCRs).

Protocol:

Cell Culture: Culture a suitable cell line expressing the target receptor.

Compound Treatment: Treat the cells with varying concentrations of 5-Phenethylisoxazol-4-
amine or a comparator.

Cell Lysis: Lyse the cells to release intracellular components.

cAMP Measurement: Use a commercially available cAMP assay kit (e.g., ELISA-based) to

quantify the levels of cAMP.

Data Analysis: Generate dose-response curves and determine the EC₅₀ (the concentration of

the compound that produces 50% of the maximal response) for agonists or IC₅₀ for

antagonists.

Cellular Proliferation Assay
This assay assesses the effect of the compound on cell viability and growth.

Protocol:

Cell Seeding: Seed cells in a 96-well plate at a predetermined density.
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Compound Incubation: Treat the cells with a range of concentrations of 5-
Phenethylisoxazol-4-amine or a comparator for a specified period (e.g., 24, 48, 72 hours).

Viability Staining: Add a viability reagent (e.g., MTT, resazurin) to the wells and incubate.

Absorbance/Fluorescence Measurement: Measure the absorbance or fluorescence, which is

proportional to the number of viable cells.

Data Analysis: Plot the cell viability against the compound concentration to determine the

GI₅₀ (the concentration that causes 50% growth inhibition).

Data Presentation and Visualization
The quantitative data from these assays should be summarized in clearly structured tables for

easy comparison of 5-Phenethylisoxazol-4-amine with the chosen alternatives.

Table 2: Hypothetical Comparative Performance Data

Compound
Receptor Binding
(Ki, nM)

cAMP Assay
(EC₅₀/IC₅₀, µM)

Cellular
Proliferation (GI₅₀,
µM)

5-Phenethylisoxazol-

4-amine
Experimental Value Experimental Value Experimental Value

Comparator A Experimental Value Experimental Value Experimental Value

Comparator B Experimental Value Experimental Value Experimental Value

Signaling Pathways and Experimental Workflows
Visualizing the potential signaling pathways and experimental workflows can aid in the

interpretation of the results.
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Caption: A potential G-protein coupled receptor signaling pathway.
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Click to download full resolution via product page

Caption: A generalized workflow for in vitro functional assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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